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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468 Get Quote

For Immediate Reference: ML 10302 is a chemical compound for laboratory research use only

and should be handled by trained professionals. This document provides essential safety and

logistical information for the proper disposal of ML 10302, also known by its chemical name 4-

Amino-5-chloro-2-methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride. Adherence to

these procedures is critical for maintaining laboratory safety and environmental compliance.

Safety and Handling Protocol
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE).

Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Chemical-resistant gloves (e.g., Nitrile)

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved N95 dust mask

is recommended.

Body Protection Laboratory coat

Step-by-Step Disposal Procedure
This protocol outlines the approved method for the disposal of ML 10302.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1235468?utm_src=pdf-interest
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Containment:

For small spills, carefully collect the material using a wet cloth or gently sweep it into a

suitable container.[1]

Avoid generating dust.

Packaging for Disposal:

Place the collected ML 10302 waste into a clearly labeled, sealable container.

The container should be appropriate for chemical waste.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("4-Amino-5-

chloro-2-methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride"), and the

approximate quantity.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be away from incompatible materials.

Final Disposal:

Dispose of the contents and the container through an approved waste disposal plant.[2][3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a licensed hazardous waste contractor.

Chemical and Physical Properties Summary
A summary of key data for ML 10302 hydrochloride is provided below for reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.ruixibiotech.com/file/photo/1711437012.pdf
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2428114&productDescription=4-AMINO-5-CHLRO-2-METHOXYB+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC133671000&productDescription=4-AMINO-5-CHLORO-2-METHO+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
4-Amino-5-chloro-2-methoxybenzoic acid 2-(1-

piperidinyl)ethyl ester hydrochloride

CAS Number 186826-17-5[1]

Molecular Formula C15H21ClN2O3.HCl

Molecular Weight 349.25 g/mol

Appearance Solid

Storage Desiccate at room temperature

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of ML 10302.
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Start: ML 10302 Waste Generated

Don Personal Protective Equipment (PPE)

Contain Spill/Collect Waste
(Use wet cloth or sweep gently)

Package in a Labeled,
Sealable Chemical Waste Container

Label with 'Hazardous Waste' and Chemical Name

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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